Cas no 1006957-15-8 ((4-Nitro-3-trifluoromethyl-pyrazol-1-yl)-acetic acid)

• Product Name: (4-Nitro-3-trifluoromethyl-pyrazol-1-yl)-acetic acid
• CAS No: 1006957-15-8
• MF: C₆H₄F₃N₃O₄
• MW: 239.108871459961
• CID: 3059477
• PubChem ID: 19620736
• Update Time: 2025-06-15

(4-Nitro-3-trifluoromethyl-pyrazol-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Nitro-3-trifluoromethyl-pyrazol-1-yl)-acetic acid
• AKOS000310670
• 2-[4-nitro-3-(trifluoromethyl)pyrazol-1-yl]acetic acid
• CS-0339974
• 1006957-15-8
• STK349694
• 2-[4-NITRO-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL]ACETIC ACID
• [4-nitro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
• 2-(4-Nitro-3-(trifluoromethyl)-1H-pyrazol-1-yl)aceticacid
• 2-(4-Nitro-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid
• AKOS015922063

• Inchi： 1S/C6H4F3N3O4/c7-6(8,9)5-3(12(15)16)1-11(10-5)2-4(13)14/h1H,2H2,(H,13,14)
• InChI Key： RZRPTHOQEVELMD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(CC(=O)O)N=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 239.01539g/mol
• Monoisotopic Mass: 239.01539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 239.11g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 101Ų

Additional information on (4-Nitro-3-trifluoromethyl-pyrazol-1-yl)-acetic acid

Comprehensive Overview of (4-Nitro-3-trifluoromethyl-pyrazol-1-yl)-acetic acid (CAS No. 1006957-15-8)

(4-Nitro-3-trifluoromethyl-pyrazol-1-yl)-acetic acid (CAS No. 1006957-15-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a nitro group and a trifluoromethyl moiety, which are critical for enhancing reactivity and binding affinity in target applications.

The growing interest in (4-Nitro-3-trifluoromethyl-pyrazol-1-yl)-acetic acid is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its role in modulating enzyme activity and its compatibility with modern green chemistry principles. As sustainability becomes a focal point in chemical synthesis, this compound's efficient synthesis routes and minimal environmental impact align with industry trends.

One of the most searched questions related to this compound is: "What are the synthetic routes for (4-Nitro-3-trifluoromethyl-pyrazol-1-yl)-acetic acid?" The answer lies in multi-step organic reactions, often involving condensation, nitration, and carboxylation processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity, addressing the demand for scalable production methods.

In the context of AI-driven drug discovery, (4-Nitro-3-trifluoromethyl-pyrazol-1-yl)-acetic acid has emerged as a valuable scaffold for virtual screening. Its structural features are frequently analyzed using molecular docking simulations to predict interactions with biological targets. This aligns with the rising popularity of computational chemistry tools, which reduce experimental costs and accelerate R&D timelines.

Another trending topic is the compound's stability under various conditions. Studies confirm that (4-Nitro-3-trifluoromethyl-pyrazol-1-yl)-acetic acid exhibits remarkable thermal stability, making it suitable for high-temperature applications. However, storage recommendations emphasize protection from moisture and light to prevent degradation—a detail often queried by laboratory professionals.

The agrochemical sector values this compound for its potential as a herbicide intermediate. Its nitro and trifluoromethyl groups contribute to herbicidal activity by disrupting plant metabolic pathways. With increasing global focus on precision agriculture, researchers are investigating its derivatives for targeted weed control with reduced ecological footprint.

From an analytical perspective, HPLC and LC-MS are the preferred techniques for quantifying (4-Nitro-3-trifluoromethyl-pyrazol-1-yl)-acetic acid in complex matrices. Method development for its detection is a frequent subject in chromatography forums, reflecting the compound's expanding applications.

In summary, (4-Nitro-3-trifluoromethyl-pyrazol-1-yl)-acetic acid (CAS No. 1006957-15-8) represents a convergence of innovation in synthetic chemistry, drug design, and sustainable agriculture. Its multifaceted utility ensures continued relevance in scientific discourse, particularly as industries prioritize efficiency and environmental responsibility.